Cas no 2168948-62-5 (tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate
• CAS No: 2168948-62-5
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 5630362
• PubChem ID: 165927398
• Update Time: 2025-06-08

tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-(5-bromo-2,3-dihydro-3-benzofuranyl)carbamate
• tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate

• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-10-7-17-11-5-4-8(14)6-9(10)11/h4-6,10H,7H2,1-3H3,(H,15,16)
• InChI Key： OJABWKSGTXMGTD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=CC(Br)=CC=C2OC1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.1±42.0 °C(Predicted)
• pka: 11.25±0.20(Predicted)

Additional information on tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate (CAS No. 2168948-62-5)

Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate, identified by its CAS number 2168948-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl carbamate moiety and a 5-bromo substituent on the benzofuran backbone, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The benzofuran scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The 5-bromo group introduces electrophilicity, enabling further functionalization through cross-coupling reactions or other transformations. This makes Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate a versatile building block for the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the quest for new treatments for neurological disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on identifying new pharmacophores within benzofuran derivatives. The tert-butyl carbamate group in this compound not only enhances stability but also modulates bioavailability, making it an attractive feature for drug design. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in pain signaling and neurodegeneration. For instance, modifications of the 5-bromo benzofuran core have led to the discovery of compounds with potent activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

The synthesis of Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate involves multi-step organic transformations, typically starting from commercially available precursors. The introduction of the 5-bromo substituent is often achieved through bromination reactions, while the formation of the tert-butyl carbamate linkage requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of steps and improving overall atom economy.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzofuran ring can be further functionalized at various positions to explore different biological activities. For example, studies have shown that replacing the 5-bromo group with other electron-withdrawing or electron-donating groups can significantly alter the pharmacological profile of the resulting derivatives. This flexibility makes Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate a valuable tool for medicinal chemists seeking to develop novel therapeutics.

Recent publications have demonstrated the utility of this compound in fragment-based drug design (FBDD). By using small-molecule fragments like this as starting points, researchers can identify lead compounds through high-throughput screening (HTS) or virtual docking studies. The structural complexity and diversity offered by benzofuran derivatives make them ideal candidates for FBDD approaches. In one notable study, derivatives of Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate were screened against a panel of kinases and found to exhibit inhibitory activity against several target enzymes implicated in cancer progression.

The role of computational chemistry in optimizing derivatives derived from this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and interactions between potential drug candidates and biological targets. By leveraging these tools, scientists can design analogs with improved potency and selectivity. For instance, computational studies have been used to guide modifications at the 5-bromo position, optimizing steric and electronic properties for better binding affinity.

Another area where this compound has shown promise is in the development of prodrugs. The tert-butyl carbamate group, while providing stability during synthesis and storage, can be hydrolyzed under physiological conditions to release active species. This property makes it an excellent candidate for prodrug formulations aimed at improving solubility or targeting specific tissues within the body. Recent work has explored using derivatives of this compound as prodrugs for small-molecule drugs with poor bioavailability.

The environmental impact and sustainability considerations are also important when evaluating compounds like this one. Modern synthetic strategies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Researchers have developed catalytic methods for introducing functional groups into benzofuran derivatives without relying on toxic reagents or harsh conditions. These advancements not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

In conclusion,Tert-butyl N-(5-bromo-2,3-dihydro-1-benzofuran-3-yl)carbamate (CAS No. 2168948-62-5) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance as a building block for novel therapeutics targeting neurological disorders and inflammation-related diseases among others areas where ongoing research continues exploration . As synthetic methodologies evolve ,this compound will undoubtedly remain at forefront innovation efforts aimed at improving human health outcomes worldwide .